Cas no 898428-16-5 (7-(4-bromophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(4-bromophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898428-16-5
• MF: C₂₂H₂₉BrN₆O₂
• MW: 489.408663511276
• CID: 5482521
• Update Time: 2025-07-09

7-(4-bromophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 7-[(4-bromophenyl)methyl]-3,7-dihydro-3-methyl-8-(4-pentyl-1-piperazinyl)-
• 7-(4-bromophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C22H29BrN6O2/c1-3-4-5-10-27-11-13-28(14-12-27)21-24-19-18(20(30)25-22(31)26(19)2)29(21)15-16-6-8-17(23)9-7-16/h6-9H,3-5,10-15H2,1-2H3,(H,25,30,31)
• InChI Key： BIEOVOGMXJDUAC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Br)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCCCC)CC1

Additional information on 7-(4-bromophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-(4-Bromophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

The compound with CAS No. 898428-16-5, known as 7-(4-bromophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a highly specialized purine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This molecule is characterized by its unique structural features, which include a bromophenyl group at position 7, a methyl group at position 3, and a piperazine ring substituted with a pentyl group at position 8. These structural elements contribute to its potential as a bioactive compound with diverse applications in drug discovery.

Recent studies have highlighted the importance of purine derivatives in the development of therapeutics targeting various diseases. The purine backbone of this compound serves as a versatile scaffold for the attachment of functional groups that can modulate its biological activity. The bromophenyl group at position 7 introduces electronic and steric effects that can enhance the compound's binding affinity to specific molecular targets. Similarly, the methyl group at position 3 and the 4-pentylpiperazine ring at position 8 contribute to the molecule's lipophilicity and flexibility, which are critical for its pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that purine derivatives with similar structural motifs exhibit cytotoxic activity against various cancer cell lines. The bromophenyl group is particularly notable for its ability to induce oxidative stress in cancer cells, leading to apoptosis. Furthermore, the piperazine ring is known to enhance the bioavailability of such compounds by improving their solubility and permeability across biological membranes.

In addition to its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. The purine moiety is known to interact with adenosine receptors, which play a crucial role in modulating inflammatory responses. The bromophenyl group further enhances this activity by stabilizing the interaction between the compound and its receptor targets. This makes it a strong candidate for the development of novel anti-inflammatory therapies.

The synthesis of 7-(4-bromophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of intermediate purine derivatives and subsequent functionalization with bromophenyl and piperazine groups. Researchers have optimized these steps to achieve high yields and ensure the purity of the final product.

From an analytical standpoint, this compound has been thoroughly characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided insights into its molecular structure and conformational flexibility. For instance, X-ray crystallography has revealed that the bromophenyl group adopts a specific orientation that maximizes van der Waals interactions within the crystal lattice.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of this compound in cellular systems. Preliminary findings suggest that it may act as an agonist or antagonist at specific adenosine receptors or other purinergic targets. Understanding these interactions will be crucial for optimizing its therapeutic potential and minimizing off-target effects.

In conclusion, 7-(4-bromophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yli)-2,3,6,7-tetrahydro-1H-purine-2-one dione represents a significant advancement in the field of purine-based drug discovery. Its unique structural features and promising biological activities make it a valuable tool for addressing unmet medical needs in oncology and inflammation management. As research continues to uncover its full potential, this compound stands at the forefront of innovative therapeutic development.